Cas no 38348-25-3 (1,2,4-Trithiolane, 3,5-diethyl-, cis-)
38348-25-3 structure
Product Name:1,2,4-Trithiolane, 3,5-diethyl-, cis-
CAS No:38348-25-3
MF:C6H12S3
MW:180.354477882385
CID:292290
PubChem ID:6431294
Update Time:2025-04-19
1,2,4-Trithiolane, 3,5-diethyl-, cis- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Trithiolane, 3,5-diethyl-, cis-
- 1,2,4-Trithiolane, 3,5-diethyl, syn-
- FEMA NO. 4030, CIS-
- 1,2,4-Trithiolane, 3,5-diethyl-, (3R,5S)-rel-
- 3,5-Diethyl-1,2,4-trithiolane, (Z)-
- Q27291462
- FEMA NO. 4297, 3,5-DIETHYL-1,2,4-TRITHIOLANE, CIS-
- DTXSID20191707
- SCHEMBL7131311
- (+/-)3,5-Diethyl-1,2,4-trithiolane, (Z)-
- UNII-V2YE273DGE
- 38348-25-3
- FEMA NO. 4094, 3,5-DIETHYL-1,2,4-TRITHIOLANE, CIS-
- cis-3,5-Diethyl-1,2,4-trithiolane
- 3,5-DIETHYL-1,2,4-TRITHIOLANE, CIS-
- (+/-)-3,5-DIETHYL-1,2,4-TRITHIOLANE, CIS-
- FEMA No. 4030, Z-
- V2YE273DGE
- WQXXXHMEBYGSBG-OLQVQODUSA-N
-
- Inchi: 1S/C6H12S3/c1-3-5-7-6(4-2)9-8-5/h5-6H,3-4H2,1-2H3/t5-,6+
- InChI Key: WQXXXHMEBYGSBG-OLQVQODUSA-N
- SMILES: S1[C@H](CC)SS[C@@H]1CC
Computed Properties
- Exact Mass: 180.01026
- Monoisotopic Mass: 180.01011390g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 74.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 75.9Ų
Experimental Properties
- PSA: 0
1,2,4-Trithiolane, 3,5-diethyl-, cis- Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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